![molecular formula C23H19N3O6S B264057 1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B264057.png)
1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. The compound is a derivative of chromeno[2,3-c]pyrrole-3,9-dione and contains a thiadiazole ring, which gives it unique properties.
Mechanism of Action
The mechanism of action of 1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and proteins involved in inflammation, oxidative stress, and cancer progression. The compound has also been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound also exhibits antioxidant activity by scavenging free radicals and reducing lipid peroxidation. In addition, it has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments include its potential for use in the development of new drugs for the treatment of inflammatory diseases and cancer. The compound also exhibits low toxicity and high selectivity towards cancer cells. However, the limitations of using this compound in lab experiments include its limited solubility in water and its relatively high cost.
Future Directions
There are several future directions for research on 1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a chemopreventive agent for the prevention of cancer. Additionally, further research is needed to elucidate its mechanism of action and to optimize its pharmacological properties.
Synthesis Methods
The synthesis of 1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 2,5-dimethoxyaniline with 2-cyano-3-(5-methyl-1,3,4-thiadiazol-2-yl)acrylic acid in the presence of a base such as sodium hydroxide. The resulting product is then subjected to a cyclization reaction with phthalic anhydride in the presence of a Lewis acid catalyst such as zinc chloride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-(2,5-Dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been found to have a protective effect against neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C23H19N3O6S |
---|---|
Molecular Weight |
465.5 g/mol |
IUPAC Name |
1-(2,5-dimethoxyphenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C23H19N3O6S/c1-11-24-25-23(33-11)26-19(15-9-12(29-2)6-8-16(15)31-4)18-20(27)14-7-5-13(30-3)10-17(14)32-21(18)22(26)28/h5-10,19H,1-4H3 |
InChI Key |
BPLJVFGBPJQNIW-UHFFFAOYSA-N |
SMILES |
CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=CC(=C4)OC)C5=C(C=CC(=C5)OC)OC |
Canonical SMILES |
CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=CC(=C4)OC)C5=C(C=CC(=C5)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.